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Compound of Interest

Compound Name: Atazanavir-d9

Cat. No.: B15566281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of Atazanavir-d9, a deuterated analog of the HIV-1 protease inhibitor Atazanavir. The

introduction of deuterium atoms into the molecular structure of Atazanavir offers a valuable tool

for various research applications, particularly in pharmacokinetic and metabolic studies. This

document outlines a proposed synthetic route, detailed experimental protocols, and

characterization methodologies.

Introduction
Atazanavir is a critical antiretroviral drug used in the treatment of HIV-1 infection.[1] Stable

isotope-labeled internal standards, such as deuterated analogs of Atazanavir, are essential for

accurate and precise quantification in bioanalytical methods.[2] The use of a deuterated

standard like Atazanavir-d9 minimizes analytical variability by mimicking the behavior of the

unlabeled drug during sample extraction and analysis.[2] Furthermore, deuterated compounds

can exhibit altered metabolic profiles, a phenomenon known as the kinetic isotope effect, which

can be leveraged to improve pharmacokinetic properties.[3][4]

This guide focuses on Atazanavir-d9, a novel isotopic analog. While specific literature on the

synthesis of Atazanavir-d9 is not publicly available, this document proposes a synthetic

strategy based on established methods for the synthesis of Atazanavir and other deuterated

analogs.
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Proposed Synthesis of Atazanavir-d9
The proposed synthesis of Atazanavir-d9 involves the coupling of key deuterated and non-

deuterated intermediates. The synthetic strategy aims to introduce nine deuterium atoms in a

stable position on the tert-butyl group of the N-(methoxycarbonyl)-L-tert-leucine moiety.

Synthetic Scheme
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Synthesis of Deuterated Intermediate Synthesis of Atazanavir-d9

tert-Butanol-d9

N-(methoxycarbonyl)-L-tert-leucine-d9

Multi-step synthesis

Atazanavir-d9

Epoxide Intermediate

Diamino Alcohol Intermediate

Hydrazine Derivative

Ring Opening

Coupling
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HIV Life Cycle Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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